N-cyclopropyl-1'-(3,4-dimethylbenzyl)-1,4'-bipiperidine-3-carboxamide
Overview
Description
N-cyclopropyl-1'-(3,4-dimethylbenzyl)-1,4'-bipiperidine-3-carboxamide, commonly known as CDC-26, is a chemical compound that has gained significant interest in the scientific community due to its potential therapeutic applications. CDC-26 is a piperidine derivative and has been studied extensively for its pharmacological properties, mechanism of action, and potential applications in various fields of research.
Mechanism of Action
CDC-26 works by inhibiting the activity of certain enzymes that are involved in the development and progression of various diseases. It has been found to be particularly effective in inhibiting the activity of enzymes that are involved in the development of cancer and neurodegenerative diseases.
Biochemical and Physiological Effects:
CDC-26 has been found to have a range of biochemical and physiological effects. It has been found to be a potent inhibitor of certain enzymes that are involved in the development of cancer and neurodegenerative diseases. It has also been found to have significant antioxidant activity, which may help to protect against oxidative stress and damage.
Advantages and Limitations for Lab Experiments
CDC-26 has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to be stable under a range of conditions. However, one limitation of CDC-26 is that it is relatively expensive compared to other compounds that are used in lab experiments.
Future Directions
There are several future directions for research on CDC-26. One area of interest is the development of new derivatives of CDC-26 that may have enhanced activity against specific diseases. Another area of interest is the development of new methods for synthesizing CDC-26 that may be more efficient or cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of CDC-26 and its potential applications in various fields of research.
Scientific Research Applications
CDC-26 has been studied extensively for its potential therapeutic applications in various fields of research. It has been found to have significant activity against a range of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
N-cyclopropyl-1-[1-[(3,4-dimethylphenyl)methyl]piperidin-4-yl]piperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H35N3O/c1-17-5-6-19(14-18(17)2)15-25-12-9-22(10-13-25)26-11-3-4-20(16-26)23(27)24-21-7-8-21/h5-6,14,20-22H,3-4,7-13,15-16H2,1-2H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWMJOLMIBWDKAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CN2CCC(CC2)N3CCCC(C3)C(=O)NC4CC4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H35N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.